![molecular formula C18H20N2O2 B3812890 3-[5-(5-ethyl-2-furyl)-4-phenyl-1H-imidazol-1-yl]propan-1-ol](/img/structure/B3812890.png)
3-[5-(5-ethyl-2-furyl)-4-phenyl-1H-imidazol-1-yl]propan-1-ol
Overview
Description
3-[5-(5-ethyl-2-furyl)-4-phenyl-1H-imidazol-1-yl]propan-1-ol is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is known for its unique chemical structure and has been the subject of several studies to understand its properties and potential applications.
Mechanism of Action
The exact mechanism of action of 3-[5-(5-ethyl-2-furyl)-4-phenyl-1H-imidazol-1-yl]propan-1-ol is not fully understood. However, it has been suggested that the compound may act as a ligand for certain receptors, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 3-[5-(5-ethyl-2-furyl)-4-phenyl-1H-imidazol-1-yl]propan-1-ol may have potential therapeutic effects on various diseases, including cancer and neurodegenerative disorders. It has also been shown to have antioxidant properties and may have potential applications in the food industry as a natural preservative.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[5-(5-ethyl-2-furyl)-4-phenyl-1H-imidazol-1-yl]propan-1-ol in lab experiments include its unique chemical structure, which allows for a wide range of potential applications. However, the limitations of using this compound include its relatively complex synthesis method and the need for further studies to fully understand its properties and potential applications.
Future Directions
There are several future directions for the study of 3-[5-(5-ethyl-2-furyl)-4-phenyl-1H-imidazol-1-yl]propan-1-ol. These include further studies to understand its mechanism of action, as well as its potential applications in drug discovery and the development of new materials and catalysts. Additionally, research may focus on the potential use of this compound as a natural preservative in the food industry, as well as its potential therapeutic effects on various diseases.
Scientific Research Applications
The unique chemical structure of 3-[5-(5-ethyl-2-furyl)-4-phenyl-1H-imidazol-1-yl]propan-1-ol has made it a subject of interest in various scientific research fields. It has been studied for its potential applications in drug discovery, as well as in the development of new materials and catalysts.
properties
IUPAC Name |
3-[5-(5-ethylfuran-2-yl)-4-phenylimidazol-1-yl]propan-1-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O2/c1-2-15-9-10-16(22-15)18-17(14-7-4-3-5-8-14)19-13-20(18)11-6-12-21/h3-5,7-10,13,21H,2,6,11-12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JMUTWAAWBFUWGT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(O1)C2=C(N=CN2CCCO)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[5-(5-ethyl-2-furyl)-4-phenyl-1H-imidazol-1-yl]propan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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